Cas no 1803570-61-7 (1-{1-Methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-2-carboxylic Acid Hydrochloride)

• Product Name: 1-{1-Methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-2-carboxylic Acid Hydrochloride
• CAS No: 1803570-61-7
• MF: C₁₂H₁₆ClN₅O₂
• MW: 297.740740776062
• CID: 5049905
• PubChem ID: 75525934
• Update Time: 2025-06-22

1-{1-Methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-2-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-2-carboxylic acid hydrochloride
• 1-(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)piperidine-2-carboxylic acid;hydrochloride
• 1-{1-Methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-2-carboxylic Acid Hydrochloride

• Inchi： 1S/C12H15N5O2.ClH/c1-16-10-8(6-15-16)11(14-7-13-10)17-5-3-2-4-9(17)12(18)19;/h6-7,9H,2-5H2,1H3,(H,18,19);1H
• InChI Key： IKBQJJJOUXEPDA-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCCCN1C1C2C=NN(C)C=2N=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 353
• Topological Polar Surface Area: 84.1

Additional information on 1-{1-Methyl-1H-pyrazolo3,4-dpyrimidin-4-yl}piperidine-2-carboxylic Acid Hydrochloride

Introduction to 1-{1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-2-carboxylic Acid Hydrochloride (CAS No. 1803570-61-7)

1-{1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-2-carboxylic Acid Hydrochloride, identified by its CAS number 1803570-61-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic derivatives, featuring a fused pyrazolo[3,4-d]pyrimidine core linked to a piperidine moiety. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural composition of 1-{1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-2-carboxylic Acid Hydrochloride positions it as a promising candidate for further exploration in medicinal chemistry. The pyrazolo[3,4-d]pyrimidine scaffold is well-known for its presence in numerous pharmacologically relevant compounds, including kinase inhibitors and antiviral agents. The introduction of a piperidine group at the 2-position adds another layer of complexity, potentially influencing both the metabolic stability and binding affinity of the molecule.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 1-{1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-2-carboxylic Acid Hydrochloride make it an attractive scaffold for designing molecules with enhanced pharmacological properties. For instance, the pyrazolo[3,4-d]pyrimidine ring system is known to exhibit inhibitory activity against various enzymes involved in cancer progression, such as Janus kinases (JAKs) and tyrosine kinases.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the development of small-molecule inhibitors with high selectivity and low toxicity. The piperidine moiety, in particular, is frequently incorporated into drug candidates due to its ability to improve oral bioavailability and binding affinity to biological targets. Additionally, the methyl group at the 1-position of the pyrazolo[3,4-d]pyrimidine ring can be further functionalized to introduce additional pharmacophores, thereby expanding the chemical space for drug discovery.

The hydrochloride salt form of 1-{1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-2-carboxylic Acid Hydrochloride offers several practical advantages in synthetic and pharmaceutical applications. The chloride ion not only enhances solubility but also provides a stable crystalline form that is easier to handle and store. This stability is crucial for both laboratory-scale synthesis and industrial-scale production, ensuring consistent quality and performance across different batches.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates from large libraries of compounds. 1-{1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-2-carboxylic Acid Hydrochloride has been subjected to virtual screening studies to evaluate its potential interactions with biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis.

The synthesis of 1-{1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-2-carboxylic Acid Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions to form the pyrazolo[3,4-d]pyrimidine core, followed by functionalization at the 2-position with a piperidine group. The final step involves conversion to the hydrochloride salt to improve solubility and stability.

In conclusion, 1-{1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidine-2-carboxylic Acid Hydrochloride (CAS No. 1803570-61-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers investigating novel therapeutic strategies. As further studies are conducted to elucidate its pharmacological profile, this compound is poised to play a crucial role in the development of next-generation drugs targeting various human diseases.